Cas no 852046-46-9 (6-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine)

• Product Name: 6-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• CAS No: 852046-46-9
• MF: C₁₅H₁₀ClN₃OS₂
• MW: 347.842399120331
• CID: 6438178
• Update Time: 2025-10-28

6-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• 6-chloro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine
• 2-Benzothiazolamine, N-(6-chloro-2-benzothiazolyl)-6-methoxy-

• Inchi： 1S/C15H10ClN3OS2/c1-20-9-3-5-11-13(7-9)22-15(18-11)19-14-17-10-4-2-8(16)6-12(10)21-14/h2-7H,1H3,(H,17,18,19)
• InChI Key： JIYVWXRBVBPVCX-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC)=CC=C2N=C1NC1=NC2=CC=C(Cl)C=C2S1

Experimental Properties

• Density: 1.545±0.06 g/cm3(Predicted)
• Boiling Point: 526.3±48.0 °C(Predicted)
• pka: 2.23±0.10(Predicted)

Additional information on 6-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine

6-Chloro-N-(6-Methoxy-1,3-Benzothiazol-2-Yl)-1,3-Benzothiazol-2-Amine: A Comprehensive Overview

The compound with CAS No. 852046-46-9, known as 6-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are well-known for their versatile properties and wide-ranging uses in drug design, material science, and analytical chemistry. The structure of this compound is characterized by a benzothiazole ring system with substituents that confer unique electronic and steric properties.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The presence of a chlorine atom at the 6-position of the benzothiazole ring introduces electron-withdrawing effects, which can enhance the compound's reactivity and selectivity in various reactions. Additionally, the methoxy group at the 6-position of the second benzothiazole ring contributes to increased lipophilicity and improved solubility profiles, making this compound an attractive candidate for drug delivery systems.

One of the most promising applications of 6-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine lies in its potential as a precursor for advanced materials. Researchers have explored its use in synthesizing fluorescent materials, where the benzothiazole moiety plays a critical role in emitting light under specific conditions. This property makes it a valuable component in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors.

In the pharmaceutical industry, this compound has shown potential as an intermediate in the synthesis of bioactive agents targeting various diseases. For instance, recent studies have demonstrated its ability to modulate enzyme activity and interact with biological targets such as kinases and receptors. These findings underscore its role in drug discovery pipelines aimed at developing novel therapeutic agents.

The synthesis of CAS No. 852046-46-9 involves a multi-step process that typically begins with the preparation of benzothiazole derivatives followed by functionalization with chlorine and methoxy groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway, ensuring high yields and purity levels.

From an environmental perspective, understanding the degradation pathways of 6-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amines is crucial for assessing their impact on ecosystems. Recent research has focused on identifying biodegradation mechanisms and evaluating their persistence in different environmental conditions. These studies aim to ensure sustainable practices in the production and application of such compounds.

In conclusion, CAS No. 852046-46-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.